4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide

• IUPAC Name: 6-[(4-chlorophenyl)methylsulfanyl]-5-nitroimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C12H8ClN3O2S2/c13-9-3-1-8(2-4-9)7-20-10-11(16(17)18)15-5-6-19-12(15)14-10/h1-6H,7H2
• InChI Key: YPARCXSUJZBOND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=C(N3C=CSC3=N2)[N+](=O)[O-])Cl
• Molecular Formula: C12H8ClN3O2S2
• Molecular Weight: 325.8 g/mol

Description

“4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide” is a chemical compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide,” focusing on six unique applications:

Antimicrobial Activity

4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide has shown significant potential as an antimicrobial agent. Its structure allows it to inhibit the growth of various bacteria and fungi by interfering with their cellular processes. .

Anticancer Properties

Research has indicated that this compound exhibits promising anticancer properties. It can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting tumor growth. . The compound’s ability to target cancer cells while sparing healthy cells makes it a potential candidate for cancer therapy.

Antitubercular Activity

4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide has been studied for its antitubercular activity. It targets the Mycobacterium tuberculosis bacteria, which causes tuberculosis (TB). . This makes it a promising candidate for developing new TB treatments, especially in drug-resistant strains.

Antioxidant Properties

The compound has demonstrated significant antioxidant properties, which can help in neutralizing free radicals and reducing oxidative stress in the body. .

Anti-inflammatory Effects

Studies have shown that 4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide possesses anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation. .

Antiviral Activity

The compound has also been explored for its antiviral properties. It can inhibit the replication of certain viruses by interfering with their genetic material synthesis. .

Future Directions

Thiazoles have diverse biological activities and are a part of many potent biologically active compounds. Therefore, the design and development of different thiazole derivatives, including “4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide”, could be a promising area of research in the future.